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Compound of Interest

Compound Name: Atrazine-13C3,15N3

Cat. No.: B12059230

Atrazine-13C3,15N3: A Technical Guide for
Researchers

This technical guide provides an in-depth overview of the isotopically labeled compound
Atrazine-13C3,15N3, designed for researchers, scientists, and professionals in drug
development and environmental analysis. This document details its chemical identifiers,
summarizes its application in experimental protocols, and visualizes a key biological pathway
related to its mode of action.

Core Chemical Data

Atrazine-13C3,15N3 is a stable isotope-labeled version of the widely used herbicide, atrazine.
The incorporation of three carbon-13 (33C) and three nitrogen-15 (*°N) isotopes makes it an
ideal internal standard for quantitative analysis by mass spectrometry-based methods, such as
liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS). Its use allows for accurate quantification by correcting for matrix effects
and variations in sample preparation and instrument response.

Chemical Identifiers and Properties

A specific CAS Registry Number for the dual-labeled Atrazine-13C3,15N3 is not readily
available in public databases. However, the CAS numbers for the unlabeled compound and its
single-isotope labeled analogues are provided below for reference.
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Identifier Value

2-Chloro-4-ethylamino-6-isopropylamino-1,3,5-

Synonyms - .

triazine-(triazyl-13C3,15N3)
Empirical Formula 13C3CsH14CIN®>N3N:2
Molecular Weight 221.64 g/mol

CCN[13C]1=[15N]--INVALID-LINK--=[15N]--

SMILES Strin
J INVALID-LINK--=[15N]1

1S/C8H14CIN5/c1-4-10-7-12-6(9)13-8(14-7)11-
5(2)3/h5H,4H2,1-3H3,

inChl (H2,10,11,12,13,14)/i6+1,7+1,8+1,12+1,13+1,1
4+1

InChlKey MXWJIVTOOROXGIU-ZNLDTMSVSA-N

CAS Number (Unlabeled) 1912-24-9

CAS Number (3Cs-labeled) 1443685-80-0

CAS Number (*>N-labeled) 287476-17-9

Experimental Protocols

Isotopically labeled atrazine is frequently employed as an internal standard in isotope dilution
methods for the analysis of atrazine and its degradation products in environmental samples.
The following is a generalized experimental protocol based on common practices in the field.

Determination of Atrazine in Water by Isotope Dilution
LC-MS/IMS

1. Objective: To accurately quantify the concentration of atrazine and its primary metabolites in
water samples.

2. Reagents and Materials:

¢ Atrazine-13C3,15N3 (Internal Standard)
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Reference standards of atrazine and its metabolites

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ammonium acetate

Ultrapure water

Solid-phase extraction (SPE) cartridges (e.g., C18)
. Sample Preparation:

Collect water samples in clean, amber glass bottles.

Fortify a known volume of the water sample (e.g., 100 mL) with a precise amount of
Atrazine-13C3,15N3 solution to a final concentration of, for example, 50 ng/L.

Condition the SPE cartridge with methanol followed by ultrapure water.
Load the fortified water sample onto the SPE cartridge.
Wash the cartridge with a weak organic solvent solution to remove interferences.

Elute the analytes and the internal standard from the cartridge with a suitable organic
solvent, such as acetonitrile or methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small
volume of the initial mobile phase.

. LC-MS/MS Analysis:
Liquid Chromatography (LC):

o Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12059230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

o Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping
up to a high percentage of mobile phase B to elute the analytes.

o Flow Rate: 0.2-0.4 mL/min.

o Injection Volume: 5-10 pL.

e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both
the native atrazine and the Atrazine-13C3,15N3 internal standard to ensure accurate
identification and quantification.

5. Quantification: The concentration of native atrazine is calculated by comparing the peak area
ratio of the native analyte to its corresponding labeled internal standard against a calibration
curve prepared with known concentrations of the native standard and a constant concentration
of the internal standard.

Signaling Pathway Visualization

Atrazine's primary mode of action as an herbicide is the inhibition of photosynthesis in
susceptible plants. It targets the D1 protein in Photosystem Il (PSII) of the photosynthetic
electron transport chain. The following diagram illustrates this inhibitory action.
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Atrazine's inhibition of electron transport in Photosystem |II.

The diagram above illustrates how atrazine binds to the D1 protein of Photosystem Il, thereby
blocking the transfer of electrons to plastoquinone B (QB). This interruption of the electron
transport chain halts the production of ATP and NADPH, which are essential for carbon fixation,
ultimately leading to the death of the susceptible plant.

 To cite this document: BenchChem. [Atrazine-13C3,15N3 CAS number and chemical
identifiers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12059230#atrazine-13c3-15n3-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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